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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851 Get Quote

Essential Safety and Handling Guide for
Carbaryl-d7
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Carbaryl-d7. The following procedural

steps and data are critical for safe operational use and disposal.

Hazard Identification and Classification
Carbaryl-d7 is classified with the following hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Carcinogenicity: Suspected of causing cancer.[1][2]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is mandatory when

handling Carbaryl-d7.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

full-face shield.[3]

Protects against splashes,

mists, and dust.[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber, or PVC).[4][6]

Prevents dermal absorption, a

primary route of exposure.[5]

[7]

Body Protection

Long-sleeved shirt, long pants,

and a chemical-resistant

apron.[4][6] For extensive

handling, chemical-resistant

coveralls are recommended.

Minimizes skin contact with the

substance.[8]

Respiratory Protection

Use a NIOSH-approved

respirator when handling the

powder outside of a fume hood

or if dust is generated.[3][9]

Prevents inhalation of harmful

dust particles.[2]

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of Carbaryl-d7.

1. Preparation and Engineering Controls:

Before handling, ensure you are in a well-ventilated area, preferably a chemical fume hood.

[1]

Designate a specific area for handling Carbaryl-d7.

Have an emergency shower and eyewash station readily accessible.[8]

2. Handling the Compound:

Wear all required PPE as specified in the table above.

Avoid generating dust.[1]
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Do not eat, drink, or smoke in the handling area.[1][8]

Wash hands thoroughly after handling, even if gloves were worn.[1][2]

3. In Case of a Spill:

Evacuate the area if the spill is large or if you are not trained to handle it.

For small spills, absorb the material with an inert substance and place it in a sealed

container for disposal.[2]

Clean the spill area thoroughly, observing environmental regulations.[1]

Disposal Plan
Proper disposal of Carbaryl-d7 and associated waste is crucial to prevent environmental

contamination.

Waste Collection:

Collect all Carbaryl-d7 waste, including contaminated PPE and absorbent materials, in a

clearly labeled, sealed container.

Disposal Method:

Dispose of the waste at an approved waste disposal facility.[2][10] Do not dispose of it in

regular trash or down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Container Decontamination:

Triple rinse empty containers with a suitable solvent.[2][10]

The rinsate should be collected and disposed of as hazardous waste.[10]

Puncture the container to prevent reuse.[10]
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Quantitative Exposure Limits
Agency Exposure Limit Type Value

OSHA
Permissible Exposure Limit

(PEL) - 8-hour TWA
5 mg/m³[8][11]

NIOSH
Recommended Exposure Limit

(REL) - 10-hour TWA
5 mg/m³[8]

ACGIH
Threshold Limit Value (TLV) -

8-hour TWA
5 mg/m³[8]

TWA: Time-Weighted Average

Experimental Workflow for Safe Handling of
Carbaryl-d7
The following diagram illustrates the procedural flow for safely handling Carbaryl-d7 in a

laboratory setting.
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Preparation

Handling

Disposal Post-Handling

Review Safety Data Sheet (SDS)

Verify Engineering Controls (Fume Hood, Eyewash)

Don Personal Protective Equipment (PPE)

Weigh/Handle Carbaryl-d7 in Fume Hood

Perform Experiment

Decontaminate Work Area

Segregate Waste (Solid & Liquid) Doff and Dispose of Contaminated PPE

Label Waste Containers

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Carbaryl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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